2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)aniline
Overview
Description
“2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)aniline” is a chemical compound that belongs to the class of oxadiazoles . Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom . They are known for their diverse applications in various fields .
Synthesis Analysis
An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . The method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups .Molecular Structure Analysis
The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed .Chemical Reactions Analysis
The general experimental procedure is the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid (most commonly) in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole .Scientific Research Applications
Synthesis and Biological Evaluation
A study by S. Kavitha et al. (2016) on the synthesis and characterization of novel 2,5 substituted-1,3,4 oxadiazole derivatives, including compounds similar to 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)aniline, explored their antidiabetic, anti-inflammatory, and anticancer activities. This research underscores the compound's potential in developing new therapeutic agents (S. Kavitha, K. Kannan, & S. Gnanavel, 2016).
GPR119 Agonists for Diabetes Treatment
Another significant contribution to the field is the optimization of oxadiazole derivatives as novel agonists of GPR119, a target for diabetes treatment. The study by Yingcai Wang et al. (2014) discusses the replacement of an aniline ring with a tetrahydroquinoline ring to improve the efficacy of these compounds on human and cyno receptors, demonstrating the versatility of oxadiazole derivatives in medicinal chemistry (Yingcai Wang et al., 2014).
Antimicrobial Activity
Research by S. Kavitha et al. (2016) on 3-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-N-substituted aniline derivatives, closely related to the compound , demonstrated moderate to good antimicrobial activities against various bacterial and fungal strains. This study highlights the compound's potential in developing new antimicrobial agents (S. Kavitha, N. Zulfareen, K. Kannan, & S. Gnanavel, 2016).
Synthesis and Characterization for Antitumor Activity
The synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing N-phenylmaleimide and N-phenylsuccinimide moieties were explored by Catalin V. Maftei et al. (2013). These compounds, starting from an aniline similar to this compound, were tested for antitumor activity, indicating the compound's utility in cancer research (Catalin V. Maftei et al., 2013).
Copper-Catalyzed Domino Reaction
A study by Cheng Xu et al. (2015) developed a copper-catalyzed domino protocol for synthesizing 2-(1,3,4-oxadiazol-2-yl)aniline derivatives from simple isatins and hydrazides. This highlights the compound's relevance in synthetic organic chemistry, offering a novel approach to constructing oxadiazole derivatives (Cheng Xu et al., 2015).
Mechanism of Action
Target of Action
It is known that the 1,2,4-oxadiazole ring, a key structural component of this compound, is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients with various therapeutic focuses . For example, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .
Mode of Action
The presence of the 1,2,4-oxadiazole ring in the structure suggests that it may interact with its targets through hydrogen bonding . The nitrogen atom of the oxadiazole moiety and the NH2 group can form intramolecular hydrogen bonds , which could influence the compound’s interaction with its targets.
Biochemical Pathways
Given the known activities of other 1,2,4-oxadiazole derivatives, it is possible that this compound could influence pathways related to carbonic anhydrase, a key enzyme involved in maintaining ph balance and fluid balance in the body .
Result of Action
Based on the known activities of other 1,2,4-oxadiazole derivatives, it is possible that this compound could have therapeutic effects in the context of diseases related to the activity of carbonic anhydrase .
properties
IUPAC Name |
2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O/c12-9-4-2-1-3-8(9)10-13-11(15-14-10)7-5-6-7/h1-4,7H,5-6,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKQNHXNRSWQPHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NO2)C3=CC=CC=C3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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